Cas no 7443-02-9 (2-(1,3-Dioxo-2-phenyl-2,3-dihydro-1H-inden-2-yl)acetic acid)

• Product Name: 2-(1,3-Dioxo-2-phenyl-2,3-dihydro-1H-inden-2-yl)acetic acid
• CAS No: 7443-02-9
• MF: C₁₇H₁₂O₄
• MW: 280.274785041809
• CID: 979285
• Update Time: 2025-11-02

2-(1,3-Dioxo-2-phenyl-2,3-dihydro-1H-inden-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-Dioxo-2-phenyl-2,3-dihydro-1H-inden-2-yl)acetic acid
• 2-Phenyl-indandion-(1.3)-essigsaeure-(2); (1,3-DIOXO-2-PHENYL-2,3-DIHYDRO-1H-INDEN-2-YL)ACETIC ACID; (1,3-dioxo-2-phenyl-indan-2-yl)-acetic acid; CHEMBRDG-BB 5103434; 2-< 2-Phenyl-indandion-(1,3)-yl-(2)> -essigsaeure; (1.3-Dioxo-2-phenyl-hydrindyl-(2))-essigsaeure; 2-Carboxymethyl-2-phenyl-indandion-(1.3); (1,3-Dioxo-2-phenyl-indan-2-yl)-essigsaeure;

• Inchi： 1S/C17H12O4/c18-14(19)10-17(11-6-2-1-3-7-11)15(20)12-8-4-5-9-13(12)16(17)21/h1-9H,10H2,(H,18,19)
• InChI Key： LUSCNFVZKACQIA-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C1(C1C=CC=CC=1)CC(=O)O)=O

Computed Properties

• Exact Mass: 280.07400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.358
• Boiling Point: 533.6°C at 760 mmHg
• Flash Point: 290.6°C
• Refractive Index: 1.635
• PSA: 71.44000
• LogP: 2.47830

Additional information on 2-(1,3-Dioxo-2-phenyl-2,3-dihydro-1H-inden-2-yl)acetic acid

2-(1,3-Dioxo-2-phenyl-2,3-dihydro-1H-inden-2-yl)acetic acid (CAS No. 7443-02-9): A Comprehensive Overview

2-(1,3-Dioxo-2-phenyl-2,3-dihydro-1H-inden-2-yl)acetic acid (CAS No. 7443-02-9) is a specialized organic compound with a unique molecular structure that combines a phenyl-substituted indene core with an acetic acid moiety. This indene derivative has garnered significant attention in pharmaceutical and materials science research due to its versatile chemical properties and potential applications. The compound's IUPAC name reflects its structural complexity, featuring a 1,3-dioxo-2-phenyl-2,3-dihydro-1H-indene backbone linked to an acetic acid group at the 2-position.

The growing interest in functionalized indene derivatives like this compound stems from their role as key intermediates in synthesizing biologically active molecules. Recent studies highlight their potential in developing novel anti-inflammatory agents and enzyme inhibitors, aligning with current pharmaceutical research trends focusing on targeted therapies. The phenyl-substituted indene core provides a rigid aromatic platform that can enhance binding affinity in drug-receptor interactions, while the acetic acid moiety offers opportunities for further chemical modifications.

From a synthetic chemistry perspective, 2-(1,3-Dioxo-2-phenyl-2,3-dihydro-1H-inden-2-yl)acetic acid serves as a valuable building block for creating more complex molecular architectures. Its carbonyl groups at positions 1 and 3 of the indene ring make it particularly reactive toward nucleophiles, enabling diverse transformations. Researchers frequently utilize this compound in Knoevenagel condensations and Michael addition reactions, which are fundamental to constructing pharmacologically relevant heterocycles.

The physicochemical properties of 7443-02-9 contribute to its utility in various applications. The compound typically appears as a crystalline solid with moderate solubility in polar organic solvents, a characteristic that facilitates its handling in laboratory settings. Its UV-visible absorption spectrum shows distinctive peaks that make it useful as a chromophore in material science applications, particularly in the development of organic electronic materials and photoactive compounds.

In the context of current research trends, this indenyl acetic acid derivative has shown promise in green chemistry applications. Scientists are exploring its use as a catalyst or ligand in environmentally friendly synthetic protocols, responding to the growing demand for sustainable chemical processes. The compound's structural features allow it to participate in atom-economical reactions, minimizing waste generation - a crucial consideration in modern chemical manufacturing.

Analytical characterization of 2-(1,3-Dioxo-2-phenyl-2,3-dihydro-1H-inden-2-yl)acetic acid typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are essential for research applications. The proton NMR spectrum displays characteristic signals for the aromatic protons, the methylene group of the acetic acid moiety, and the indene ring protons, providing a fingerprint for quality control purposes.

The commercial availability of CAS 7443-02-9 has increased in recent years, driven by rising demand from pharmaceutical and academic research laboratories. Suppliers typically offer the compound in various purity grades, with HPLC-grade material being preferred for biological studies. Proper storage conditions (typically at 2-8°C in airtight containers) are recommended to maintain the compound's stability over extended periods.

From a regulatory perspective, 2-(1,3-Dioxo-2-phenyl-2,3-dihydro-1H-inden-2-yl)acetic acid is generally classified as a research chemical with no significant restrictions for laboratory use. However, researchers should always consult current chemical safety data sheets and follow appropriate laboratory safety protocols when handling this or any chemical substance. The compound's material safety data indicates standard precautions for organic acids, including the use of personal protective equipment.

Future research directions for this compound may explore its potential in medicinal chemistry and material science applications. The growing interest in small molecule therapeutics and organic semiconductors suggests expanding opportunities for this versatile chemical building block. Additionally, its structural features make it a candidate for investigation in metal-organic frameworks (MOFs) and other advanced materials with tailored properties.

In conclusion, 2-(1,3-Dioxo-2-phenyl-2,3-dihydro-1H-inden-2-yl)acetic acid (CAS No. 7443-02-9) represents an important synthetic intermediate with diverse potential applications across multiple scientific disciplines. Its unique combination of aromatic character and carboxylic acid functionality makes it particularly valuable for researchers developing new pharmaceuticals, functional materials, and catalytic systems. As scientific understanding of indenyl-based compounds continues to grow, this molecule will likely play an increasingly significant role in cutting-edge chemical research and development.